Cas no 6279-62-5 ( )

• Product Name: &nbsp
• CAS No: 6279-62-5
• MF: C₁₆H₂₇BrClNO
• MW: 364.748683214188
• CID: 957937
• PubChem ID: 24181761
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• 1-(3-bromophenyl)-2-(dibutylamino)ethanol,hydrochloride
• KB-213674
• NSC11393
• NSC-11393
• 1-(3-BROMOPHENYL)-2-(DIBUTYLAMINO)ETHANOL HYDROCHLORIDE
• DTXSID10636399
• 1-(3-Bromophenyl)-2-(dibutylamino)ethan-1-ol--hydrogen chloride (1/1)
• 6279-62-5
•  

• Inchi： 1S/C16H26BrNO.ClH/c1-3-5-10-18(11-6-4-2)13-16(19)14-8-7-9-15(17)12-14;/h7-9,12,16,19H,3-6,10-11,13H2,1-2H3;1H
• InChI Key： NOQNHSKYCDMATG-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1)C(CN(CCCC)CCCC)O.Cl

Computed Properties

• Exact Mass: 363.09600
• Monoisotopic Mass: 363.09645g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 9
• Complexity: 217
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 23.5Ų

Experimental Properties

• PSA: 23.47000
• LogP: 5.18670